1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole

• IUPAC Name: (2,5-dichlorophenyl)-(3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C12H10Cl2N2O/c1-7-5-8(2)16(15-7)12(17)10-6-9(13)3-4-11(10)14/h3-6H,1-2H3
• InChI Key: XQJZEAIHSGIRBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C12H10Cl2N2O
• Molecular Weight: 269.12 g/mol

Description

1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole, also known as DCP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and is known for its anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole specifically inhibits the COX-2 enzyme, which is induced during inflammation and is responsible for the production of prostaglandins that contribute to pain and inflammation.
Biochemical and Physiological Effects
1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been shown to have anti-inflammatory and analgesic effects in animal models of inflammatory diseases. It has also been shown to have a protective effect on cartilage in animal models of osteoarthritis. 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole in lab experiments is its high potency and specificity for COX-2 inhibition. However, its low solubility in water can make it difficult to administer in certain experiments. Additionally, the lack of human clinical trials limits the translation of its potential therapeutic applications to the clinic.

Future Directions

There are several potential future directions for research on 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole. One area of interest is in the development of novel formulations to improve its solubility and bioavailability. Another area of interest is in the investigation of its potential therapeutic applications in other inflammatory diseases, such as inflammatory bowel disease and psoriasis. Additionally, further studies are needed to fully elucidate its mechanism of action and potential adverse effects.

Synthesis Methods

1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be synthesized using a variety of methods, including the reaction of 2,5-dichlorobenzoyl chloride with 3,5-dimethyl-1H-pyrazole in the presence of a base. Another method involves the reaction of 3,5-dimethyl-1H-pyrazole with 2,5-dichlorobenzoyl hydrazine in the presence of a base. Both methods result in the formation of 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole as a white crystalline solid.

Scientific Research Applications

1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential therapeutic applications. One of the primary areas of research has been in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. 1-(2,5-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of these diseases.